Cas no 62695-48-1 (1H-Imidazole, 2-methyl-, diacetate)

1H-Imidazole, 2-methyl-, diacetate structure
62695-48-1 structure
Product Name:1H-Imidazole, 2-methyl-, diacetate
CAS No:62695-48-1
MF:C8H14N2O4
MW:202.207762241364
CID:434843
PubChem ID:71383721
Update Time:2025-04-19

1H-Imidazole, 2-methyl-, diacetate Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 2-methyl-, diacetate
    • acetic acid,2-methyl-1H-imidazole
    • 62695-48-1
    • Acetic acid--2-methyl-1H-imidazole (2/1)
    • DTXSID90806018
    • Inchi: 1S/C4H6N2.2C2H4O2/c1-4-5-2-3-6-4;2*1-2(3)4/h2-3H,1H3,(H,5,6);2*1H3,(H,3,4)
    • InChI Key: VTUJHRGEUWACCV-UHFFFAOYSA-N
    • SMILES: OC(C)=O.OC(C)=O.N1C=CN=C1C

Computed Properties

  • Exact Mass: 202.09542
  • Monoisotopic Mass: 202.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 75.8
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • PSA: 103.28
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